Cas no 946316-85-4 (N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide)

N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide is a heterocyclic compound featuring a thiophene-substituted isoxazole core linked to an ethylphenylacetamide moiety. This structure confers potential utility in medicinal chemistry and materials science due to its balanced lipophilicity and electronic properties. The thiophene and isoxazole groups enhance π-conjugation, making it a candidate for optoelectronic applications. In pharmaceutical contexts, its scaffold may serve as a pharmacophore for targeting specific enzymes or receptors. The ethylphenyl tail improves solubility while maintaining steric accessibility for further derivatization. Its synthetic versatility allows for modifications to optimize biological activity or material performance. Handling requires standard precautions for organic compounds.
N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide structure
946316-85-4 structure
Product Name:N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
CAS No:946316-85-4
MF:C17H16N2O2S
MW:312.386142730713
CID:6293438
PubChem ID:16879495
Update Time:2025-05-23

N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
    • N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
    • N-(2-ethylphenyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
    • 946316-85-4
    • N-(2-ethylphenyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
    • AKOS024487256
    • F5001-1267
    • Inchi: 1S/C17H16N2O2S/c1-2-12-6-3-4-7-14(12)18-17(20)11-13-10-15(21-19-13)16-8-5-9-22-16/h3-10H,2,11H2,1H3,(H,18,20)
    • InChI Key: SXLQFJJYMOSNFZ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CC(CC(NC2C=CC=CC=2CC)=O)=NO1

Computed Properties

  • Exact Mass: 312.09324893g/mol
  • Monoisotopic Mass: 312.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.4Ų

N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5001-1267-2μmol
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
2μmol
$57.0 2023-09-10
Life Chemicals
F5001-1267-5μmol
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
5μmol
$63.0 2023-09-10
Life Chemicals
F5001-1267-10μmol
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
10μmol
$69.0 2023-09-10
Life Chemicals
F5001-1267-20μmol
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4 90%+
20μl
$79.0 2023-05-22
Life Chemicals
F5001-1267-1mg
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
1mg
$54.0 2023-09-10
Life Chemicals
F5001-1267-2mg
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
2mg
$59.0 2023-09-10
Life Chemicals
F5001-1267-3mg
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
3mg
$63.0 2023-09-10
Life Chemicals
F5001-1267-4mg
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
4mg
$66.0 2023-09-10
Life Chemicals
F5001-1267-5mg
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
5mg
$69.0 2023-09-10
Life Chemicals
F5001-1267-10mg
N-(2-ethylphenyl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
946316-85-4
10mg
$79.0 2023-09-10

Additional information on N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946316-85-4)

N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946316-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 946316-85-4, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of both thiophene and oxazole rings in its structure makes it a promising candidate for further exploration in drug discovery and material science.

The compound's molecular formula and intricate architecture have made it a subject of interest for researchers focusing on small molecule therapeutics and heterocyclic chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they can be optimized for specific biological targets. For instance, the thiophene moiety is often associated with antimicrobial and anti-inflammatory properties, while the oxazole ring is frequently explored for its kinase inhibition potential. These attributes align with current user searches for "oxazole derivatives in drug development" and "thiophene-based bioactive compounds."

From a synthetic chemistry perspective, N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide offers a fascinating case study in multi-step organic synthesis. Its preparation typically involves the condensation of 2-ethylaniline with a pre-formed oxazole-thiophene intermediate, followed by acetylation. This process has been refined to improve yields and purity, addressing common challenges in heterocyclic compound synthesis. Researchers and industry professionals often search for "efficient synthesis of oxazole-thiophene hybrids" or "CAS 946316-85-4 synthesis protocols," reflecting the demand for optimized methodologies.

The compound's potential applications extend beyond pharmaceuticals. In the field of material science, its conjugated system and aromatic rings make it a candidate for organic electronics, such as OLEDs or sensors. This aligns with growing interest in "organic semiconductors" and "small molecule materials for optoelectronics." Additionally, its stability and solubility profile have prompted investigations into its use as a chemical intermediate for more complex structures, further expanding its utility.

Quality control and analytical characterization of N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide are critical for its research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These aspects are frequently searched under terms like "analytical methods for CAS 946316-85-4" and "oxazole derivative characterization," underscoring the need for reliable quality assurance protocols.

In conclusion, N-(2-ethylphenyl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946316-85-4) represents a versatile compound with broad potential across multiple scientific disciplines. Its unique combination of thiophene and oxazole functionalities, coupled with its synthetic accessibility, positions it as a valuable asset for researchers exploring new therapeutic agents, advanced materials, and innovative chemical intermediates. As interest in heterocyclic chemistry and structure-activity relationships continues to grow, this compound is likely to remain a focal point for future studies and applications.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.